isopropyl 5-(aminocarbonyl)-2-[(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-ylacetyl)amino]-4-methyl-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 2-[[2-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)acetyl]amino]-5-carbamoyl-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C19H28N4O4S/c1-11(2)27-19(26)15-12(3)16(17(20)25)28-18(15)21-14(24)10-22-7-8-23-6-4-5-13(23)9-22/h11,13H,4-10H2,1-3H3,(H2,20,25)(H,21,24)
• InChI Key: ZMGDKWZHOSZCMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)CN2CCN3CCCC3C2)C(=O)N
• Molecular Formula: C19H28N4O4S
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the specified chemical involves various catalytic reactions. For instance, the use of Rh(II)-catalyzed reactions of 1,2,3-triazoles with isoxazoles allows for the switchable synthesis of pyrroles and pyrazines, demonstrating the flexibility in synthesizing complex molecules through the manipulation of catalysts and reaction conditions (Rostovskii et al., 2017). Additionally, metal/organo relay catalysis has been employed for the one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates, showcasing the efficiency of combining different catalytic systems for complex synthesis (Galenko et al., 2015).

Molecular Structure Analysis

Molecular structure determination is pivotal in understanding the properties and reactivity of complex molecules. For example, the crystal and molecular structure of related pyrrolediones demonstrated the intricacies of molecular arrangements and provided insights into the molecular geometry affecting chemical behavior (Silaichev et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving the compound can lead to a variety of products depending on the reaction conditions and reagents. For instance, recyclization reactions of isopropyl 2-(1-aryl-4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrol-3-yl)-2-oxoacetates have been studied to understand the transformation processes and product formation (Dmitriev et al., 2011).

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Switchable Synthesis of Pyrroles and Pyrazines : A study demonstrated the switchable synthesis of pyrroles and pyrazines from isoxazoles and triazoles by tuning the Rh(II) catalyst and reaction conditions, highlighting the versatility of similar compounds in synthesizing diverse heterocyclic structures (Rostovskii et al., 2017).

• Domino Transformation of Isoxazoles : Another study reported the domino reaction of 5-alkoxy- or 5-aminoisoxazoles, under metal relay catalysis, with symmetric 1,3-diketones giving 4-acylpyrrole-2-carboxylic acid derivatives, showcasing the compound's potential in facilitating complex chemical transformations (Galenko et al., 2015).

Pharmacophore Applications

• Antimitotic Agents : Chiral isomers of related compounds have been studied for their antimitotic activities, showing that certain isomers can be more potent than others, suggesting that structural variations in compounds like the one could be explored for developing new therapeutic agents (Temple & Rener, 1992).

• Antibacterial Activity : Novel heterocyclic scaffolds, such as those derived from pyrazolo[3,4-b]quinolin-5-ones, have been discovered with notable antibacterial activities, indicating potential applications of the compound for developing new antibiotics (Frolova et al., 2011).